Cas no 105628-00-0 (Isoquinoline,5-[[hexahydro-6-(phenylmethyl)-1H-1,4-diazepin-1-yl]sulfonyl]-)

• Product Name: Isoquinoline,5-[[hexahydro-6-(phenylmethyl)-1H-1,4-diazepin-1-yl]sulfonyl]-
• CAS No: 105628-00-0
• MF: C₂₁H₂₃N₃O₂S
• MW: 381.491223573685
• CID: 179583
• PubChem ID: 3064775
• Update Time: 2025-04-19

Isoquinoline,5-[[hexahydro-6-(phenylmethyl)-1H-1,4-diazepin-1-yl]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline,5-[[hexahydro-6-(phenylmethyl)-1H-1,4-diazepin-1-yl]sulfonyl]-
• 5-[(6-benzyl-1,4-diazepan-1-yl)sulfonyl]isoquinoline
• SCHEMBL4443838
• Hexahydro-1-(5-isoquinolinylsulfonyl)-6-(phenylmethyl)-1H-1,4-diazepine
• 1-(5-Isoquinolinesulfonyl)-6-benzylhomopiperazine
• 5-(6-Benzyl-1,4-diazepane-1-sulfonyl)isoquinoline
• 1H-1,4-Diazepine, hexahydro-1-(5-isoquinolinylsulfonyl)-6-(phenylmethyl)-
• 105628-00-0
• DTXSID30909638

• Inchi： 1S/C21H23N3O2S/c25-27(26,21-8-4-7-19-15-22-10-9-20(19)21)24-12-11-23-14-18(16-24)13-17-5-2-1-3-6-17/h1-10,15,18,23H,11-14,16H2
• InChI Key： FOHHXQVBNAWSRY-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2C=NC=CC1=2)(N1CCNCC(CC2C=CC=CC=2)C1)(=O)=O

Computed Properties

• Exact Mass: 381.15109816g/mol
• Monoisotopic Mass: 381.15109816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 70.7Ų